7-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]amino}-3-(2-fluorophenyl)-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione

• IUPAC Name: 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylamino]-6-(2-fluorophenyl)-8H-pyrimido[4,5-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C18H15FN6O3/c1-9-11(10(2)28-24-9)7-20-17-21-8-12-15(22-17)23-18(27)25(16(12)26)14-6-4-3-5-13(14)19/h3-6,8H,7H2,1-2H3,(H2,20,21,22,23,27)
• InChI Key: SSCCVLPCZHFKFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CNC2=NC=C3C(=N2)NC(=O)N(C3=O)C4=CC=CC=C4F
• Molecular Formula: C18H15FN6O3
• Molecular Weight: 382.3 g/mol

Description

The compound “7-{[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]amino}-3-(2-fluorophenyl)-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione” is a complex organic molecule. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. Oxazole derivatives have been found to have a wide range of biological activities.

Synthesis Analysis

While specific synthesis methods for this exact compound were not found, oxazole derivatives can be synthesized from easily available arylacetylenes and α-amino acids in the presence of Cu(NO3)2•3H2O and iodine. This reaction involves an I2/Cu(NO3)2•3H2O-assisted generation of α-iodo acetophenones, a Kornblum oxidation to phenylglyoxals, a condensation to imines, and a decarboxylation/annulation/oxidation reaction sequence.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The oxazole ring is a key structural feature, and it is doubly unsaturated with one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Chemical Reactions Analysis

Oxazoles can undergo a variety of chemical reactions. For instance, they can be directly arylated with high regioselectivity at both C-5 and C-2 positions for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates. The specific reactions that this compound can undergo would depend on the conditions and reagents used.

Future Directions

Oxazole derivatives have attracted significant attention in recent years due to their wide range of biological activities. Future research could focus on synthesizing various oxazole derivatives, including the compound , and screening them for various biological activities. This could lead to the discovery of new therapeutic agents for a variety of diseases.